Cas no 954220-38-3 (3-(3-chlorophenyl)methylpiperidine)

• Product Name: 3-(3-chlorophenyl)methylpiperidine
• CAS No: 954220-38-3
• MF: C₁₂H₁₆ClN
• MW: 209.715142250061
• CID: 823672
• PubChem ID: 22309131
• Update Time: 2025-06-12

3-(3-chlorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-benzyl)-piperidine
• 3-(3-chlorobenzyl)piperidine
• 3-(3-chlorophenyl)methylpiperidine
• SCHEMBL8151654
• FT-0768895
• AKOS013477158
• EN300-1667396
• 3-[(3-chlorophenyl)methyl]piperidine
• 954220-38-3

• MDL： MFCD07383553
• Inchi： 1S/C12H16ClN/c13-12-5-1-3-10(8-12)7-11-4-2-6-14-9-11/h1,3,5,8,11,14H,2,4,6-7,9H2
• InChI Key： SVWPVUICBWULGX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CC1CNCCC1

Computed Properties

• Exact Mass: 209.0971272g/mol
• Monoisotopic Mass: 209.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines 3-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 3-benzylpiperidines

Additional information on 3-(3-chlorophenyl)methylpiperidine

Comprehensive Analysis of 3-(3-Chlorophenyl)methylpiperidine (CAS No. 954220-38-3): Properties, Applications, and Research Trends

3-(3-Chlorophenyl)methylpiperidine (CAS 954220-38-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The compound belongs to the piperidine derivatives class, which is widely explored for its potential in drug discovery and material science. Its molecular formula, C₁₂H₁₆ClN, highlights the presence of a chlorophenyl group and a methylpiperidine moiety, making it a versatile intermediate for synthetic applications.

Recent studies emphasize the growing demand for heterocyclic compounds like 3-(3-chlorophenyl)methylpiperidine in medicinal chemistry. Researchers are particularly interested in its role as a building block for designing central nervous system (CNS) targeting agents. This aligns with current trends in addressing neurological disorders, a hot topic in healthcare forums and academic searches. The compound’s lipophilicity and hydrogen-bonding capacity further enhance its relevance in optimizing blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic perspective, CAS 954220-38-3 is often synthesized via reductive amination or N-alkylation methods, which are frequently searched by organic chemists in AI-driven platforms like Reaxys or SciFinder. Its chloro-substituted aromatic ring offers opportunities for further functionalization, enabling the creation of diverse analogs. This adaptability has led to its use in high-throughput screening libraries, a trending topic in combinatorial chemistry discussions.

Environmental and regulatory considerations are also pivotal in contemporary research. While 3-(3-chlorophenyl)methylpiperidine is not classified as hazardous under major chemical inventories, its handling requires standard laboratory precautions. The compound’s biodegradability and ecotoxicological profile are under investigation, reflecting the broader industry shift toward green chemistry principles—a frequently searched term in sustainability-focused queries.

In material science, the piperidine core of this compound has been explored for liquid crystal applications and polymer modifiers. Its ability to influence thermal stability and mesophase behavior aligns with the rising demand for advanced functional materials, a subject dominating engineering and nanotechnology forums.

Analytical characterization of 954220-38-3 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing—techniques commonly referenced in analytical chemistry searches. The compound’s spectral data (e.g., ¹H NMR peaks at δ 7.2–7.4 ppm for aromatic protons) is often shared in open-access databases, supporting reproducibility in research.

Market-wise, the demand for custom synthesis of 3-(3-chlorophenyl)methylpiperidine has increased, driven by pharmaceutical outsourcing trends. Suppliers frequently highlight its availability in milligram-to-kilogram scales, catering to both academic and industrial clients. This scalability is a key focus in procurement-related search queries.

Future research directions may explore its catalytic applications or bioconjugation potential, areas gaining traction in interdisciplinary studies. As AI-assisted drug design evolves, compounds like CAS 954220-38-3 will likely play a pivotal role in virtual screening pipelines—a topic frequently discussed in computational chemistry circles.